Cas no 117923-35-0 (1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene)

• Product Name: 1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene
• CAS No: 117923-35-0
• MF: C₂₁H₂₄
• MW: 276.415266036987
• CID: 91474
• PubChem ID: 18940085
• Update Time: 2025-04-18

1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene
• 1-hexyl-4-[2-(4-methylphenyl)ethynyl]benzene
• 1-n-Hexyl-4-[(p-tolyl)ethynyl]benzene
• Benzene,1-hexyl-4-[(4-methylphenyl)ethynyl]-(9CI)
• 1-n-Hexyl-4-[(p-tolyl)ethynyl]benzene, 99+%
• 1-N-Hexyl-4-[(p-tolyl)ethynyl]benzene,99+%
• AKOS030582924
• DTXSID70596682
• 117923-35-0
• XYAMCKXIFIIWHA-UHFFFAOYSA-N

• MDL： MFCD09909571
• Inchi： 1S/C21H24/c1-3-4-5-6-7-19-12-14-21(15-13-19)17-16-20-10-8-18(2)9-11-20/h8-15H,3-7H2,1-2H3
• InChI Key： XYAMCKXIFIIWHA-UHFFFAOYSA-N
• SMILES： C(CCC)CCC1C=CC(C#CC2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 276.18800
• Monoisotopic Mass: 276.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.98
• Melting Point: 41-43°C
• Boiling Point: 399.1°Cat760mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.564
• PSA: 0.00000
• LogP: 5.51760
• Solubility: Not determined